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This in-depth technical guide provides a comprehensive overview of the core physical and
chemical properties of the noble gases argon (Ar) and krypton (Kr). Noble gases are
characterized by their chemical inertness, a quality that makes them invaluable in a wide range
of scientific and medical applications. This document summarizes their key quantitative
properties in easily comparable tables, details the experimental protocols used to determine
these properties, and provides visualizations of key processes and pathways in which they are
involved.

Physical and Chemical Properties

Argon and krypton, both members of Group 18 of the periodic table, are colorless, odorless,
and tasteless gases under standard conditions.[1][2] Their most defining characteristic is their
chemical inertness, which stems from their completely filled outermost electron shells.[1][2]
This stable electronic configuration makes them highly resistant to forming chemical bonds with
other elements.[1][2]

While generally unreactive, under extreme laboratory conditions, krypton has been shown to
form a limited number of compounds, most notably with fluorine to create krypton difluoride
(KrF2).[2] Argon is even less reactive, with only a few very unstable compounds, such as argon
fluorohydride (HArF), having been synthesized at extremely low temperatures.[3]
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The physical properties of argon and krypton are primarily governed by weak van der Waals
forces, which increase with the size and mass of the atoms. This trend is reflected in their
boiling and melting points, with the heavier krypton having higher values than argon.

Comparative Data of Physical Properties

The following tables provide a summary of the key physical properties of argon and krypton for

easy comparison.

Property Argon (Ar) Krypton (Kr)
Atomic Number 18 36
Atomic Weight 39.948 u 83.798 u

Electron Configuration

[Ne] 3s23p°

[Ar] 3d1°4s24p®

Melting Point

-189.3 °C (-308.7 °F)[1]

-157.4 °C (-251.3 °F)[4]

Boiling Point

-185.8 °C (-302.4 °F)[1]

-153.4 °C (-244.1 °F)[4]

Density (at STP)

1.784 g/L[1]

3.749 g/L[5]

Solubility in Water

2.5 times more soluble than

Sparingly soluble[5]

nitrogen[6]

Crystal Structure (Solid) Face-centered cubic Face-centered cubic[4]

Isotopic Composition

Both argon and krypton have several naturally occurring stable isotopes. The isotopic
composition can be crucial for specific applications, such as radiometric dating.

Element Stable Isotopes
Argon 36Ar, 38Ar, 40Ar
Krypton 78K, 80K, 82Kr, 83Kr, 84Kr, 86Kr[4]

Experimental Protocols
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The determination of the physical and chemical properties of argon and krypton requires
precise experimental techniques, particularly given their gaseous nature at room temperature
and their low reactivity.

Determination of Gas Density (Dumas Method)

The Dumas method is a classical experimental procedure for determining the molar mass and
density of a volatile substance.

Methodology:

o Vessel Preparation: A glass flask of known volume is thoroughly cleaned, dried, and
weighed.

o Sample Introduction: A small amount of the liquefied noble gas is introduced into the flask.

» Vaporization: The flask is heated in a water bath, causing the liquid to vaporize and expel the
air from the flask.

e Sealing: Once all the liquid has vaporized and the gas inside has reached thermal
equilibrium with the water bath, the flask is sealed.

e Cooling and Weighing: The sealed flask is cooled to room temperature, and its exterior is
carefully dried. The flask is then weighed again.

e Volume Determination: The volume of the flask is determined by filling it with water and
measuring the volume of the water.

o Calculation: The mass of the condensed gas is found by subtracting the initial mass of the
flask from the final mass. The density is then calculated by dividing the mass of the gas by
the volume of the flask. The ideal gas law can then be used to determine the molar mass.

Determination of Melting and Boiling Points (Cryostat
Method)

Due to their extremely low melting and boiling points, the determination of these properties for
argon and krypton requires the use of a cryostat.
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Methodology:

o Sample Condensation: A small, pure sample of the noble gas is introduced into a sample
holder within a cryostat. The cryostat is cooled using a cryogen (e.g., liquid nitrogen or liquid
helium) to a temperature below the expected melting point of the gas, causing it to solidify.

o Controlled Heating: The temperature of the cryostat is then slowly and controllably
increased.

e Melting Point Observation: The temperature at which the solid begins to melt and the
temperature at which it completely becomes a liquid are recorded. This range represents the
melting point.

» Boiling Point Observation: As the temperature continues to rise, the liquid will begin to boil.
The temperature at which the liquid boils at a constant pressure (typically atmospheric
pressure) is recorded as the boiling point.

» Temperature and Pressure Measurement: Accurate temperature sensors and pressure
gauges are essential for precise measurements.

Isotopic Analysis (Quadrupole Mass Spectrometry)

Quadrupole mass spectrometry is a powerful technique for determining the isotopic
composition of noble gases.

Methodology:

o Sample Introduction: A small, purified sample of the noble gas is introduced into the high-
vacuum system of the mass spectrometer.

« lonization: The gas atoms are ionized, typically by electron impact, creating positively
charged ions.

o Mass Filtering: The ions are then accelerated into a quadrupole mass filter, which consists of
four parallel metal rods. A combination of direct current (DC) and radio frequency (RF)
voltages is applied to the rods. For a given set of voltages, only ions with a specific mass-to-
charge ratio will have a stable trajectory and pass through the filter.
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o Detection: The ions that successfully pass through the quadrupole filter are detected by an
electron multiplier or a Faraday cup.

* |sotopic Ratio Calculation: By systematically varying the RF and DC voltages, the instrument
can scan through a range of mass-to-charge ratios, allowing for the detection and
guantification of each isotope. The relative abundance of each isotope is then calculated
from the detector signal.

Gas Purity Analysis (Gas Chromatography)

Gas chromatography (GC) is a common method for separating and analyzing the components
of a gas mixture, making it ideal for determining the purity of argon and krypton samples.

Methodology:

o Sample Injection: A small, known volume of the gas sample is injected into the gas
chromatograph.

o Mobile Phase: An inert carrier gas (the mobile phase), such as helium or hydrogen, carries
the sample through a long, thin, coiled tube known as the column.

o Stationary Phase: The inner wall of the column is coated with a stationary phase, a
microscopic layer of a liquid or a solid adsorbent.

o Separation: As the gas mixture travels through the column, its components interact with the
stationary phase to different extents. Components that interact more strongly with the
stationary phase will move more slowly through the column than components that interact
less. This differential partitioning leads to the separation of the components.

o Detection: As each component exits the column, it passes through a detector, which
generates a signal. The time it takes for a component to travel through the column is known
as its retention time, which is a characteristic of that component under the specific GC
conditions.

o Quantification: The area under each peak in the resulting chromatogram is proportional to
the concentration of that component in the sample.
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Visualizations of Key Applications

The unique properties of argon and krypton lend themselves to a variety of specialized
applications in research and medicine. The following diagrams, generated using the DOT
language, illustrate some of these key processes.

Neuroprotective Signaling Pathway of Argon

Recent research has shown that argon can exhibit neuroprotective effects, potentially by
modulating inflammatory pathways. One proposed mechanism involves the inhibition of Toll-like
receptors (TLRS).
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Argon's neuroprotective mechanism.

Experimental Workflow for Argon Plasma Coagulation
(APC)

Argon plasma coagulation is a medical procedure used to control bleeding in tissues. The inert
nature of argon prevents combustion and its plasma can be precisely directed.

© 2025 BenchChem. All rights reserved. 6/13 Tech Support


https://www.benchchem.com/product/b14261476?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14261476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Preparation

Patient Preparation
(Fasting, Sedation)

Procedure

Endoscope Insertion

APC Probe Advancement

Argon Gas Delivery

High-Frequency Current
lonizes Argon Gas

Plasma Coagulates
Bleeding Tissue

Post-Prpcedure

Patient Monitoring

Recovery

Click to download full resolution via product page

Workflow of Argon Plasma Coagulation.
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Operational Workflow of a Krypton Fluoride (KrF)
Excimer Laser

Krypton fluoride excimer lasers are powerful sources of ultraviolet light, widely used in
applications like semiconductor manufacturing and medical surgery.
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Krypton Fluoride Excimer Laser Operation.
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Workflow for Hyperpolarized Krypton-83 MRI of the
Lungs

Hyperpolarized krypton-83 is being investigated as a contrast agent for Magnetic Resonance
Imaging (MRI) to visualize the airspaces of the lungs.
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Workflow for Hyperpolarized Krypton-83 Lung MRI.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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